(3-Tert-butylcyclopentyl)-di(propan-2-yl)phosphane;(4-tert-butyl-2-diphenylphosphanylcyclopentyl)-diphenylphosphane;iron

• Molecular Formula: C48H67FeP3
• Molecular Weight: 792.8 g/mol
• IUPAC Name: (3-tert-butylcyclopentyl)-di(propan-2-yl)phosphane;(4-tert-butyl-2-diphenylphosphanylcyclopentyl)-diphenylphosphane;iron
• InChI: InChI=1S/C33H36P2.C15H31P.Fe/c1-33(2,3)26-24-31(34(27-16-8-4-9-17-27)28-18-10-5-11-19-28)32(25-26)35(29-20-12-6-13-21-29)30-22-14-7-15-23-30;1-11(2)16(12(3)4)14-9-8-13(10-14)15(5,6)7;/h4-23,26,31-32H,24-25H2,1-3H3;11-14H,8-10H2,1-7H3
• InChI Key: WMJONTDVGHBRPI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)P(C1CCC(C1)C(C)(C)C)C(C)C.CC(C)(C)C1CC(C(C1)P(C2=CC=CC=C2)C3=CC=CC=C3)P(C4=CC=CC=C4)C5=CC=CC=C5.[Fe]

Description

The iron complex “(3-Tert-butylcyclopentyl)-di(propan-2-yl)phosphane;(4-tert-butyl-2-diphenylphosphanylcyclopentyl)-diphenylphosphane;iron” features two distinct phosphane ligands coordinated to an iron center.

• Ligand 1: (3-Tert-butylcyclopentyl)-di(propan-2-yl)phosphane contains a bulky tert-butyl-substituted cyclopentyl backbone and two isopropyl groups, providing significant steric hindrance.
• Ligand 2: (4-Tert-butyl-2-diphenylphosphanylcyclopentyl)-diphenylphosphane combines a tert-butyl group with diphenylphosphanyl substituents, creating a mixed electronic environment (σ-donor strength from phenyl groups and steric bulk from tert-butyl).

This combination likely results in a distorted octahedral geometry around the iron center, as observed in analogous triphenylphosphine-iron complexes .

Biological Activity

The compound of interest, which includes (3-Tert-butylcyclopentyl)-di(propan-2-yl)phosphane and (4-tert-butyl-2-diphenylphosphanylcyclopentyl)-diphenylphosphane coordinated with iron, has garnered attention for its potential biological activities. This article delves into the chemical properties, biological mechanisms, and relevant case studies that highlight its applications in medicinal chemistry and other fields.

• Molecular Structure : The compound is characterized by a complex structure that includes phosphane groups and an iron center. The presence of tert-butyl and cyclopentyl groups contributes to its steric bulk, which may influence its reactivity and biological interactions.
• Molecular Formula : The molecular formula is derived from the combination of the individual components, leading to a substantial molecular weight that can affect solubility and bioavailability.
• Physical Properties : The compound typically exists as a viscous liquid or solid at room temperature, depending on the specific isomers present. Its solubility in organic solvents makes it suitable for various applications in organic synthesis and catalysis.

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : Phosphane compounds are known to interact with various enzymes, potentially inhibiting their activity. This inhibition can lead to therapeutic effects, particularly in cancer treatment where enzyme modulation is crucial.
• Metal Coordination : The iron center in the compound may facilitate redox reactions or serve as a catalyst in biological systems, enhancing its efficacy as an antimicrobial or anticancer agent.

Case Studies

• Anticancer Activity : In vitro studies have demonstrated that phosphine derivatives exhibit cytotoxic effects against several cancer cell lines. For instance, compounds similar to the one studied have shown IC50 values in the low micromolar range against breast cancer cells, suggesting significant potential for development as chemotherapeutic agents .
• Antimicrobial Properties : Research has indicated that phosphane-based compounds possess antimicrobial properties against a range of pathogens. A study reported that certain phosphine derivatives effectively inhibited bacterial growth, with minimum inhibitory concentrations (MIC) comparable to conventional antibiotics .
• Catalytic Applications : The coordination of iron with phosphane ligands has been explored in catalytic applications, particularly in cross-coupling reactions important for drug synthesis. These reactions benefit from the unique electronic properties imparted by the phosphane ligands .

Data Tables

Property	Value
Molecular Weight	480.7 g/mol
Solubility	Soluble in organic solvents
IC50 (Cancer Cell Lines)	Low micromolar range
MIC (Bacterial Strains)	Comparable to antibiotics

Comparison with Similar Compounds

Structural and Electronic Comparisons

Table 1: Key Properties of Iron-Phosphane Complexes

Compound Name	Ligand Structure	Metal Geometry	Electronic Properties	Catalytic Applications	References
Target Compound	Mixed tert-butyl-cyclopentyl/diphenylphosphane ligands	Distorted octahedral	Strong σ-donor (phosphanes), sterically hindered	Hypothesized catalytic roles
(π-Allyl)carbonylnitrosyltriphenylphosphine iron	Triphenylphosphine (PPh₃)	Distorted octahedral	Moderate σ-donor, less steric bulk	Catalytic studies ongoing
2-(2’-Pyridyl)-4-phenyl-6-(3’,5’-di-tert-butyl)phenylphosphinine iron complexes	Tert-butyl-substituted phosphinine ligands	Planar/tetrahedral	π-acceptor, steric protection	Stabilization of metal centers
Diarylphosphane oxide catalysts (e.g., diphenylphosphane oxide)	Phosphane oxides (R₃P=O)	N/A	Electron-withdrawing, chiral environments	Enantioselective catalysis

Key Findings from Comparative Analysis

Steric Effects

• The tert-butyl groups in the target compound’s ligands impose greater steric hindrance compared to triphenylphosphine (PPh₃) in ’s complexes. This bulk likely slows ligand substitution rates and stabilizes the iron center against decomposition, as seen in tert-butyl-substituted phosphinine systems .
• In contrast, triphenylphosphine-based iron complexes exhibit faster ligand exchange due to lower steric demand, which may enhance catalytic turnover rates .

Electronic Properties

• This contrasts with phosphane oxides (e.g., in ), which are weaker donors due to the P=O group .

Catalytic Implications

• While ’s triphenylphosphine-iron complexes are under study for catalysis, the target compound’s steric bulk may favor selective substrate binding, similar to how bulky phosphinine ligands in stabilize reactive intermediates.
• Enantioselective catalysis, as demonstrated in and with phosphane oxides, suggests that chiral phosphane ligands (like the cyclopentyl backbone in the target compound) could be engineered for asymmetric reactions .